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Compound of Interest

Compound Name: 3-Cyanophenol

Cat. No.: B046033

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Hydroxybenzonitrile, a significant
chemical intermediate in various fields, including pharmaceutical development. This document
covers its core chemical and physical properties, detailed synthesis protocols, and key
applications, with a focus on its role in the synthesis of pharmacologically active compounds.

Core Properties and Structure

3-Hydroxybenzonitrile, also known as 3-cyanophenol or m-hydroxybenzonitrile, is an aromatic
organic compound.[1] Its chemical structure consists of a benzene ring substituted with a
hydroxyl (-OH) group and a nitrile (-CN) group at the meta position. This arrangement of
functional groups makes it a versatile precursor for a wide range of chemical modifications.

The Chemical Abstracts Service (CAS) registry number for 3-Hydroxybenzonitrile is 873-62-1.
[11[2][3]

Figure 1: Chemical Structure of 3-Hydroxybenzonitrile

Physicochemical Data

The key physicochemical properties of 3-Hydroxybenzonitrile are summarized in the table
below. This data is essential for its handling, storage, and application in experimental settings.
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Property

Value

CAS Number

873-62-1[1][2][3]

Molecular Formula

C7HsNO[3][4]

Molecular Weight 119.12 g/mol [2][3]

Appearance Pale brown or off-white crystalline powder[4][5]

Melting Point 78-81 °C[2]

Solubility Slightly soluble in water; Soluble in ethanol and
ethyl acetate[1][5]

IUPAC Name 3-hydroxybenzonitrile[3][4]

InChl Key SGHBRHKBCLLVCI-UHFFFAOYSA-N[2][4]

SMILES Oclccec(cl)C#NI2]

Synthesis of 3-Hydroxybenzonitrile

Several synthetic routes are available for the preparation of 3-Hydroxybenzonitrile. One

common method involves the oxidation of 3-cyanophenylboronic acid.[6] This approach offers a

direct pathway to the desired meta-substituted product.

This protocol describes a representative method for the synthesis of 3-Hydroxybenzonitrile.

Materials:

3-cyanophenylboronic acid

Hydrogen peroxide (H202)

Zinc oxide (ZnO) nanocatalyst

Suitable solvent (e.g., acetonitrile)

Deionized water

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.fishersci.ca/shop/products/3-hydroxybenzonitrile-99-thermo-scientific/p-7025956
https://www.sigmaaldrich.com/US/en/product/aldrich/c93800
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyanophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyanophenol
https://www.thermofisher.com/order/catalog/product/B21702.06
https://www.sigmaaldrich.com/US/en/product/aldrich/c93800
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyanophenol
https://www.thermofisher.com/order/catalog/product/B21702.06
https://www.nj-finechem.com/knowledge/custom/exploring-3-hydroxybenzonitrile-in-chemical-supply-chains.html
https://www.sigmaaldrich.com/US/en/product/aldrich/c93800
https://www.fishersci.ca/shop/products/3-hydroxybenzonitrile-99-thermo-scientific/p-7025956
https://www.nj-finechem.com/knowledge/custom/exploring-3-hydroxybenzonitrile-in-chemical-supply-chains.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Cyanophenol
https://www.thermofisher.com/order/catalog/product/B21702.06
https://www.sigmaaldrich.com/US/en/product/aldrich/c93800
https://www.thermofisher.com/order/catalog/product/B21702.06
https://www.sigmaaldrich.com/US/en/product/aldrich/c93800
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Synthesis_of_4_Hydroxy_3_5_dimethylbenzonitrile_and_its_Cyanophenol_Isomers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Ethyl acetate
¢ Anhydrous magnesium sulfate (MgSOQOa)
Procedure:

Reaction Setup: In a round-bottom flask, dissolve 3-cyanophenylboronic acid in the chosen
solvent.

Catalyst Addition: Add the zinc oxide nanocatalyst to the solution.

Oxidant Addition: Slowly add hydrogen peroxide to the reaction mixture while stirring.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate technique,
such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography
(HPLC).

Work-up: Once the reaction is complete, quench the reaction mixture with deionized water.
Extraction: Extract the aqueous layer with ethyl acetate.
Drying: Dry the combined organic layers over anhydrous magnesium sulfate.

Purification: Filter the mixture and remove the solvent under reduced pressure. The crude
product can be further purified by column chromatography or recrystallization to yield pure 3-
Hydroxybenzonitrile.
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Figure 2: Experimental Workflow for the Synthesis of 3-Hydroxybenzonitrile
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Applications in Drug Development

3-Hydroxybenzonitrile is a valuable building block in the synthesis of various pharmaceuticals.
[6] Its bifunctional nature allows for diverse chemical transformations. A notable application is
its use as an intermediate in the synthesis of novel Serotonin 5-HT1A receptor agonists, which
have shown potential for antinociceptive activity.[4]

The serotonin 5-HT1A receptor is a subtype of the serotonin receptor that is implicated in the
modulation of mood, anxiety, and other neurological processes. Agonists of this receptor are of
significant interest in the development of treatments for depression, anxiety disorders, and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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